Cas no 1013111-81-3 ((1r,4r)-4-amino-N-methylcyclohexane-1-carboxam ide hydrochloride)

• Product Name: (1r,4r)-4-amino-N-methylcyclohexane-1-carboxam ide hydrochloride
• CAS No: 1013111-81-3
• MF: C₈H₁₇ClN₂O
• MW: 192.686381101608
• CID: 5320878
• Update Time: 2025-05-19

(1r,4r)-4-amino-N-methylcyclohexane-1-carboxam ide hydrochloride Chemical and Physical Properties

Names and Identifiers

• (1r,4r)-4-amino-N-methylcyclohexane-1-carboxam ide hydrochloride

• Inchi： 1S/C8H16N2O.ClH/c1-10-8(11)6-2-4-7(9)5-3-6;/h6-7H,2-5,9H2,1H3,(H,10,11);1H/t6-,7-;
• InChI Key： FYYVYRGJCNWVHG-MEZFUOHNSA-N
• SMILES： C([C@H]1CC[C@H](N)CC1)(=O)NC.Cl

Additional information on (1r,4r)-4-amino-N-methylcyclohexane-1-carboxam ide hydrochloride

Introduction to (1R,4R)-4-amino-N-methylcyclohexane-1-carboxamide hydrochloride (CAS No. 1013111-81-3)

Chemical compounds play a pivotal role in the advancement of pharmaceutical sciences, particularly in the development of novel therapeutic agents. One such compound, (1R,4R)-4-amino-N-methylcyclohexane-1-carboxamide hydrochloride (CAS No. 1013111-81-3), has garnered significant attention due to its unique structural properties and potential applications in medicinal chemistry. This compound belongs to the class of cyclic amides and features a stereogenic center at the 1-position and an amino group at the 4-position, which contribute to its distinct pharmacological profile.

The synthesis and characterization of (1R,4R)-4-amino-N-methylcyclohexane-1-carboxamide hydrochloride involve meticulous attention to stereochemistry, ensuring that the desired enantiomer is obtained. The hydrochloride salt form enhances the solubility and stability of the compound, making it more suitable for various pharmaceutical applications. Recent advancements in synthetic methodologies have enabled more efficient and scalable production processes for this compound, facilitating its use in both preclinical and clinical research.

In the realm of drug discovery, the structural motif of (1R,4R)-4-amino-N-methylcyclohexane-1-carboxamide hydrochloride has been explored for its potential as a scaffold in the design of bioactive molecules. The cyclohexane ring provides a rigid framework that can interact favorably with biological targets, while the amino and carboxamide functional groups offer opportunities for further derivatization and optimization. This has led to its investigation as a lead compound in several therapeutic areas, including central nervous system disorders and metabolic diseases.

Recent studies have highlighted the pharmacological significance of stereoisomers in drug development. The (1R,4R) configuration of (1R,4R)-4-amino-N-methylcyclohexane-1-carboxamide hydrochloride is particularly noteworthy, as it has been shown to exhibit enhanced binding affinity to certain receptors compared to its enantiomers. This selectivity is crucial for minimizing side effects and improving therapeutic efficacy. Researchers have employed computational modeling techniques to predict the binding interactions of this compound with various biological targets, providing valuable insights into its mechanism of action.

The compound's potential as an intermediate in drug synthesis has also been explored. Its versatile structure allows for modifications at multiple sites, enabling the creation of a diverse library of derivatives. These derivatives can be screened for biological activity, leading to the identification of novel drugs with improved pharmacokinetic properties. The use of high-throughput screening technologies has accelerated this process, allowing for rapid assessment of large collections of compounds.

Furthermore, the environmental impact of synthesizing (1R,4R)-4-amino-N-methylcyclohexane-1-carboxamide hydrochloride has been a focus of recent research. Sustainable synthetic routes have been developed to minimize waste and reduce energy consumption. These methods often involve catalytic processes that improve yield while reducing harmful byproducts. Such innovations align with global efforts to promote green chemistry and sustainable pharmaceutical practices.

The clinical potential of this compound is still under investigation, but preliminary findings suggest that it may have applications in treating neurological disorders. Its ability to modulate neurotransmitter systems makes it an attractive candidate for drugs targeting conditions such as depression and anxiety. Clinical trials are currently underway to evaluate its safety and efficacy in human subjects.

In conclusion, (1R,4R)-4-amino-N-methylcyclohexane-1-carboxamide hydrochloride represents a promising chemical entity with significant potential in pharmaceutical research. Its unique structural features, synthetic accessibility, and pharmacological properties make it a valuable tool for drug discovery and development. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in addressing unmet medical needs.